7-Benzoxazolemethanol,5-methoxy-2-(4-methoxyphenyl)-

• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol
• IUPAC Name: [5-methoxy-2-(4-methoxyphenyl)-1,3-benzoxazol-7-yl]methanol
• InChI: InChI=1S/C16H15NO4/c1-19-12-5-3-10(4-6-12)16-17-14-8-13(20-2)7-11(9-18)15(14)21-16/h3-8,18H,9H2,1-2H3
• InChI Key: FSMFTIQICMSOAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC(=CC(=C3O2)CO)OC

Description

7-Benzoxazolemethanol,5-methoxy-2-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C16H15NO4 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium borohydride (66.8 mg, 1.76 mmol) was added into a solution of 5-methoxy-2-(4-methoxyphenyl)-1,3-benzoxazole-7-carbaldehyde (250 mg, 0.88 mmol) in anhydrous MeOH (8 mL) at 0° C. The reaction mixture was stirred for 30 min and then evaporated in vacuum. The residue was dissolved in diethyl ether and washed with water and brine, dried over MgSO4 and filtered. Evaporation and flash chromatography (50% EtOAc/petroleum ether) gave (210 mg, 83%) of the product, which was used directly in the next reaction.